Cas no 1343599-89-2 (5-(4-fluorophenyl)-3-methylpentanoic acid)

• Product Name: 5-(4-fluorophenyl)-3-methylpentanoic acid
• CAS No: 1343599-89-2
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 6513018
• PubChem ID: 62935006
• Update Time: 2025-07-23

5-(4-fluorophenyl)-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-3-methylpentanoic acid
• Benzenepentanoic acid, 4-fluoro-β-methyl-

• Inchi： 1S/C12H15FO2/c1-9(8-12(14)15)2-3-10-4-6-11(13)7-5-10/h4-7,9H,2-3,8H2,1H3,(H,14,15)
• InChI Key： WQJDFHSDDNVYTA-UHFFFAOYSA-N
• SMILES： C1(CCC(C)CC(O)=O)=CC=C(F)C=C1

Experimental Properties

• Density: 1.121±0.06 g/cm3(Predicted)
• Boiling Point: 341.4±25.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)

Additional information on 5-(4-fluorophenyl)-3-methylpentanoic acid

Introduction to 5-(4-fluorophenyl)-3-methylpentanoic acid (CAS No. 1343599-89-2)

5-(4-fluorophenyl)-3-methylpentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1343599-89-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a fluorinated aromatic ring and a branched aliphatic side chain, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of the fluorine atom at the para position of the phenyl ring enhances its metabolic stability and binding affinity, which are critical factors in drug design.

The 5-(4-fluorophenyl)-3-methylpentanoic acid molecule is characterized by a pentanoic acid backbone with a substituent at the fifth carbon position. This structural motif allows for diverse chemical modifications, making it a versatile building block in synthetic chemistry. The fluorine atom, in particular, plays a pivotal role in modulating the pharmacokinetic and pharmacodynamic properties of derivatives derived from this compound. Recent studies have highlighted its potential in the synthesis of kinase inhibitors, where the fluorine substituent contributes to improved selectivity and efficacy.

In the realm of medicinal chemistry, the development of small-molecule inhibitors for target proteins has been revolutionized by the strategic incorporation of fluorine atoms. 5-(4-fluorophenyl)-3-methylpentanoic acid serves as a key precursor in the synthesis of fluorinated carboxylic acids, which are widely used in drug discovery. The fluorine atom's ability to influence electronic properties and hydrogen bonding interactions has been leveraged to enhance binding affinity to biological targets. For instance, fluorinated analogs of this compound have shown promise in inhibiting enzymes involved in cancer pathways, such as tyrosine kinases.

Recent advancements in computational chemistry have further elucidated the structural features that contribute to the bioactivity of 5-(4-fluorophenyl)-3-methylpentanoic acid derivatives. Molecular modeling studies indicate that the fluorine-substituted phenyl ring interacts favorably with hydrophobic pockets of target proteins, while the carboxylic acid moiety participates in hydrogen bonding networks. These insights have guided the design of next-generation inhibitors with improved pharmacological profiles. Additionally, green chemistry principles have been applied to optimize synthetic routes, reducing waste and improving yield while maintaining high purity standards.

The pharmaceutical industry has shown particular interest in 5-(4-fluorophenyl)-3-methylpentanoic acid due to its potential applications in treating neurological disorders. Preclinical studies have demonstrated that derivatives of this compound can modulate neurotransmitter activity by interacting with specific receptor subtypes. The fluorine atom's influence on metabolic stability ensures that these derivatives exhibit prolonged half-lives, allowing for less frequent dosing regimens. This attribute is particularly advantageous for chronic conditions requiring long-term treatment.

Synthetic methodologies for 5-(4-fluorophenyl)-3-methylpentanoic acid have evolved significantly over recent years. Traditional approaches often relied on multi-step sequences involving halogenation and Grignard reactions. However, modern synthetic strategies employ transition-metal-catalyzed cross-coupling reactions, which offer higher selectivity and efficiency. These advancements have not only streamlined production but also enabled access to complex derivatives with tailored properties. The use of palladium and copper catalysts has been particularly effective in constructing the desired carbon-fluorine bonds with minimal side reactions.

The role of 5-(4-fluorophenyl)-3-methylpentanoic acid extends beyond its direct application as a drug intermediate. It serves as a scaffold for exploring structure-activity relationships (SAR) in medicinal chemistry campaigns. By systematically varying substituents on the phenyl ring or aliphatic chain, researchers can gain insights into how different functional groups influence bioactivity. Such studies are crucial for optimizing lead compounds and reducing attrition rates during drug development.

In conclusion, 5-(4-fluorophenyl)-3-methylpentanoic acid (CAS No. 1343599-89-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as a precursor for fluorinated carboxylic acids underscores its importance in drug discovery efforts targeting various diseases, including cancer and neurological disorders. Continued research into synthetic modifications and biological evaluations will further enhance its utility as a key intermediate in medicinal chemistry.